Cas no 860646-10-2 (5-Iodothiazole-2-carboxamide)
5-Iodothiazole-2-carboxamide is a heterocyclic compound featuring a thiazole ring substituted with an iodine atom at the 5-position and a carboxamide group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The iodine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex thiazole-based frameworks. The carboxamide group offers additional functionalization potential, facilitating further derivatization. Its well-defined chemical properties and stability under standard conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting thiazole-dependent pathways.
5-Iodothiazole-2-carboxamide structure
Product Name:5-Iodothiazole-2-carboxamide
CAS No:860646-10-2
MF:C4H3IN2OS
MW:254.048891305923
CID:1093816
PubChem ID:59238493
Update Time:2025-05-28
5-Iodothiazole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodothiazole-2-carboxamide
- 5-iodo-1,3-thiazole-2-carboxamide
- DTXSID20731329
- SCHEMBL2893912
- 860646-10-2
- DB-333056
-
- Inchi: 1S/C4H3IN2OS/c5-2-1-7-4(9-2)3(6)8/h1H,(H2,6,8)
- InChI Key: VEZDMKZNOXFSHD-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(N)=O)S1
Computed Properties
- Exact Mass: 253.90108g/mol
- Monoisotopic Mass: 253.90108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 84.2Ų
5-Iodothiazole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189432-1g |
5-iodothiazole-2-carboxamide |
860646-10-2 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM189432-1g |
5-iodothiazole-2-carboxamide |
860646-10-2 | 95% | 1g |
$454 | 2023-02-17 | |
| Alichem | A059003520-1g |
5-Iodothiazole-2-carboxamide |
860646-10-2 | 95% | 1g |
$409.02 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744235-1g |
5-Iodothiazole-2-carboxamide |
860646-10-2 | 98% | 1g |
¥3758.00 | 2024-07-28 | |
| Crysdot LLC | CD11042702-1g |
5-Iodothiazole-2-carboxamide |
860646-10-2 | 95+% | 1g |
$491 | 2024-07-18 |
5-Iodothiazole-2-carboxamide Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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